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This technical guide provides an in-depth examination of the thermal decomposition of sodium
carbonate decahydrate (Na₂CO₃·10H₂O), a process of significant interest in various scientific

and industrial fields, including pharmaceuticals and materials science. Utilizing

thermogravimetric analysis (TGA), this document details the sequential dehydration and

subsequent decomposition, presenting quantitative data, experimental protocols, and visual

representations of the underlying processes.

Introduction to Thermal Decomposition of Sodium
Carbonate Decahydrate
Sodium carbonate decahydrate, commonly known as washing soda, is a hydrated salt that

loses its water of crystallization upon heating.[1] Thermogravimetric analysis (TGA) is a crucial

technique for studying this process, as it precisely measures changes in a sample's mass as a

function of temperature. The decomposition occurs in distinct stages, primarily involving the

loss of water molecules, followed by the decomposition of the anhydrous salt at a much higher

temperature.[1][2] Understanding these thermal events is critical for material characterization,

stability studies, and process optimization.

The complete thermal decomposition pathway of sodium carbonate decahydrate can be

summarized by the following reactions:
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Dehydration (Step 1): Na₂CO₃·10H₂O(s) → Na₂CO₃·H₂O(s) + 9H₂O(g)

Dehydration (Step 2): Na₂CO₃·H₂O(s) → Na₂CO₃(s) + H₂O(g)

Decomposition: Na₂CO₃(s) → Na₂O(s) + CO₂(g)

The initial two steps involve the loss of water of hydration, while the final step, occurring at a

significantly higher temperature, is the decomposition of the anhydrous sodium carbonate.[1]

Quantitative Analysis of Decomposition Stages
The dehydration of sodium carbonate decahydrate proceeds in two primary, well-defined

stages. TGA experiments reveal distinct mass losses corresponding to the formation of the

monohydrate and subsequently the anhydrous salt.[2] The decomposition of the anhydrous salt

occurs at a much higher temperature.[1]

Table 1: Summary of TGA Data for Sodium Carbonate Decahydrate Decomposition

Decompositio
n Stage

Intermediate/Fi
nal Product

Temperature
Range (°C)

Theoretical
Mass Loss (%)

Experimental
Mass Loss (%)

Stage 1:

Dehydration

Sodium

Carbonate

Monohydrate

(Na₂CO₃·H₂O)

~19°C - 60°C 56.66% ~56.5%[2]

Stage 2:

Dehydration

Anhydrous

Sodium

Carbonate

(Na₂CO₃)

~65°C - 85°C

6.29%

(Cumulative:

62.95%)

~6.2%

(Cumulative:

~62.7%)[2]

Stage 3:

Decomposition

Sodium Oxide

(Na₂O)
> 851°C[1]

15.38% (from

Na₂CO₃)
-

Note: The theoretical mass loss is calculated based on the molar masses of the compounds.

Experimental values are sourced from literature and may vary slightly based on experimental

conditions.[2]
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Detailed Experimental Protocol for TGA
A generalized protocol for conducting the thermogravimetric analysis of sodium carbonate
decahydrate is provided below. This protocol is designed to minimize heat and mass transfer

effects and ensure high-resolution data.[2][3][4]

3.1 Instrumentation and Materials

Instrument: A calibrated Thermogravimetric Analyzer (TGA) with a high-precision balance.

Sample: Sodium Carbonate Decahydrate (Na₂CO₃·10H₂O), finely powdered (particle size

50-80 microns is recommended to minimize diffusion effects).[2]

Crucibles: Open sample pans, typically made of aluminum oxide (Al₂O₃) or platinum.[4]

Purge Gas: High-purity inert gas, such as nitrogen or argon, with a regulated flow controller.

3.2 TGA Measurement Procedure

Sample Preparation: Weigh a small amount of the powdered sample (typically 3-10 mg)

directly into the TGA crucible.[2] Small sample masses help to ensure thermal uniformity.[5]

Instrument Setup: Place the crucible in the TGA furnace. Tare the balance.

Purge Gas: Begin purging the furnace with the inert gas at a constant flow rate (e.g., 20-50

mL/min) to provide a stable, non-reactive atmosphere and to sweep away evolved gases.[2]

Temperature Program:

Equilibrate the sample at a starting temperature, for example, 25°C, for a few minutes.

Ramp the temperature at a slow, linear heating rate. A rate of 2°C/min to 10°C/min is

recommended.[2][6] Slower rates generally provide better resolution between thermal

events.[2]

Continue heating to a final temperature of at least 150°C to ensure complete dehydration.

To observe the decomposition of the anhydrous salt, a much higher final temperature

(>900°C) would be required.
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Data Acquisition: Record the sample mass as a function of temperature and time throughout

the experiment.

3.3 Data Analysis

Plot the sample mass (or mass percent) on the y-axis against the temperature on the x-axis

to generate the TGA curve.

Calculate the derivative of the TGA curve with respect to time (or temperature) to obtain the

Derivative Thermogravimetry (DTG) curve. The peaks on the DTG curve correspond to the

temperatures of the maximum rate of mass loss.

Determine the onset and end temperatures for each mass loss step from the TGA curve.

Quantify the percentage mass loss for each step and compare it with the theoretical values

to identify the corresponding chemical reactions.

Visualizing the Process
Diagrams can effectively illustrate the complex relationships in the decomposition process and

the experimental procedure.

Na₂CO₃·10H₂O
(Decahydrate)

Na₂CO₃·H₂O
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~19-60°C Na₂CO₃

(Anhydrous)

+ H₂O(g)
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> 851°C
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Caption: Decomposition pathway of sodium carbonate decahydrate.
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Caption: Standard workflow for a TGA experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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